7-(1,1-Dimethylethyl)-3-ethoxy-spiro[3.5]non-2-EN-1-one

• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: 7-tert-butyl-1-ethoxyspiro[3.5]non-1-en-3-one
• InChI: InChI=1S/C15H24O2/c1-5-17-13-10-12(16)15(13)8-6-11(7-9-15)14(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key: IENUXOMVXJQOOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=O)C12CCC(CC2)C(C)(C)C

Description

Spiro[3.5]non-2-en-1-one, 7-(1,1-dimethylethyl)-3-ethoxy- is a spiro compound characterized by a unique structure where two rings share a single common atom. This compound is part of a broader class of spiro compounds, which are known for their diverse applications in various fields, including chemistry, biology, and medicine .

Chemical Reactions Analysis

Spiro[3.5]non-2-en-1-one, 7-(1,1-dimethylethyl)-3-ethoxy- can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Spiro compounds, including spiro[3.5]non-2-en-1-one, 7-(1,1-dimethylethyl)-3-ethoxy-, have significant applications in scientific research. They are used in the development of pharmaceuticals, agrochemicals, and materials science. In medicinal chemistry, spiro compounds are explored for their potential as drug candidates due to their unique structural properties and biological activities .

Mechanism of Action

The mechanism of action of spiro[3.5]non-2-en-1-one, 7-(1,1-dimethylethyl)-3-ethoxy- involves interactions with specific molecular targets and pathways.

Comparison with Similar Compounds

Spiro[3.5]non-2-en-1-one, 7-(1,1-dimethylethyl)-3-ethoxy- can be compared with other spiro compounds such as spiro[4.4]non-1-ene and 5,9,9-trimethylspiro[3.5]non-5-en-1-one . These compounds share the spirocyclic core but differ in their substituents and ring sizes, which contribute to their unique chemical and biological properties .